2-bromo-3-chloro-5-(difluoromethyl)pyridine
Overview
Description
2-Bromo-3-chloro-5-(difluoromethyl)pyridine, also known as 2BC5DFMP, is an organic compound belonging to the pyridine family. It is a colorless, odorless, and hygroscopic solid that is soluble in many organic solvents. 2BC5DFMP has a wide range of applications, including being used as a reagent in synthetic organic chemistry, as a catalyst in various chemical reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of drugs and other pharmaceuticals, and in the production of polymers and other materials.
Mechanism of Action
2-bromo-3-chloro-5-(difluoromethyl)pyridine acts as an electron-withdrawing group, which makes it an effective catalyst in various chemical reactions. Its electron-withdrawing properties allow it to facilitate the formation of a cationic species by abstracting a proton from a substrate molecule. This cationic species then acts as a nucleophile, allowing it to attack the substrate molecule and form a new bond.
Biochemical and Physiological Effects
2-bromo-3-chloro-5-(difluoromethyl)pyridine has been studied for its potential biochemical and physiological effects. In animal studies, 2-bromo-3-chloro-5-(difluoromethyl)pyridine has been found to have anti-inflammatory and anti-oxidant properties. It has also been found to have anticonvulsant and neuroprotective effects, as well as to be able to modulate the activity of certain enzymes involved in drug metabolism.
Advantages and Limitations for Lab Experiments
2-bromo-3-chloro-5-(difluoromethyl)pyridine has several advantages for use in laboratory experiments. It is a relatively stable compound, and its electron-withdrawing properties make it an effective catalyst in various chemical reactions. Additionally, it is soluble in many organic solvents and can be synthesized using a variety of methods. However, it is also important to note that 2-bromo-3-chloro-5-(difluoromethyl)pyridine is a hazardous compound and should be handled with care in the laboratory.
Future Directions
The potential applications of 2-bromo-3-chloro-5-(difluoromethyl)pyridine are vast, and there are numerous directions in which research can be taken. These include the development of new synthetic methods, the study of its biochemical and physiological effects, and the exploration of its potential uses in drug synthesis and other pharmaceuticals. Additionally, further research into its mechanism of action and its potential toxicity could be conducted. Finally, the use of 2-bromo-3-chloro-5-(difluoromethyl)pyridine as a catalyst in various chemical reactions could be further explored, as well as its potential applications in the production of polymers and other materials.
Synthesis Methods
2-bromo-3-chloro-5-(difluoromethyl)pyridine can be synthesized by a number of methods. One common method is the reaction of 2-bromo-3-chloropyridine with difluoromethylmagnesium bromide. This reaction produces the desired product in high yields and is relatively simple to perform. Other methods for synthesizing 2-bromo-3-chloro-5-(difluoromethyl)pyridine include the reaction of 2-bromo-3-chloropyridine with difluoromethylmagnesium chloride and the reaction of 2-bromo-3-chloropyridine with difluoroacetic acid.
Scientific Research Applications
2-bromo-3-chloro-5-(difluoromethyl)pyridine has a wide range of applications in scientific research. It is used in the synthesis of drugs and other pharmaceuticals, and in the production of polymers and other materials. It is also used as a catalyst in various chemical reactions and as a ligand in coordination chemistry. Additionally, 2-bromo-3-chloro-5-(difluoromethyl)pyridine is used in the synthesis of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-3-chloro-5-(difluoromethyl)pyridine involves the introduction of bromine, chlorine, and difluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2-chloro-5-(difluoromethyl)pyridine", "N-bromosuccinimide", "acetic acid", "water", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 2-chloro-5-(difluoromethyl)pyridine is reacted with N-bromosuccinimide in the presence of acetic acid and water to introduce a bromine atom onto the pyridine ring.", "Step 2: The resulting product is then treated with sodium hydroxide to deprotonate the pyridine ring and facilitate the substitution of a chlorine atom onto the ring.", "Step 3: Finally, the product is treated with difluoromethyl iodide in the presence of a base such as sodium hydroxide to introduce a difluoromethyl group onto the pyridine ring.", "Step 4: The product is then isolated by extraction with diethyl ether and purified by recrystallization." ] } | |
CAS RN |
1335052-24-8 |
Product Name |
2-bromo-3-chloro-5-(difluoromethyl)pyridine |
Molecular Formula |
C6H3BrClF2N |
Molecular Weight |
242.4 |
Purity |
95 |
Origin of Product |
United States |
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